4-[4-[4-(4-Hydroxyphenyl)phenyl]phenyl]phenol

• CAS No.: 10508-41-5
• Molecular Formula: C24H18O2
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 4-[4-[4-(4-hydroxyphenyl)phenyl]phenyl]phenol
• InChI: InChI=1S/C24H18O2/c25-23-13-9-21(10-14-23)19-5-1-17(2-6-19)18-3-7-20(8-4-18)22-11-15-24(26)16-12-22/h1-16,25-26H
• InChI Key: AMBWAOVSEACQJG-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=CC=C(C=C2)C3=CC=C(C=C3)O)C4=CC=C(C=C4)O

Description

4-[4-[4-(4-Hydroxyphenyl)phenyl]phenyl]phenol is a useful research compound. Its molecular formula is C24H18O2 and its molecular weight is 338.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into an 1-liter stainless steel autoclave were added 60.0 g of 4-hydroxy-4'-bromobiphenyl, 100 g of methanol, 300 g of a 10% (by weight) aqueous solution of sodium hydroxide, and 13 g of a palladiumcarbon containing 5% by weight of palladium and a reaction was carried out at 120° C. for 4 hours under 5 atmospheric pressures. The precipitated disodium salt of 4,4'''-dihydroxy-p-quaterphenyl was filtered and dissolved into N,N-dimethyl-formamide. The catalyst was removed by filtration with heating at 60° C. An addition of dilute sulfuric acid to the filtrate gave white crystalline powder of 4,4'''-dihydroxy-p-quaterphenyl (DHQ), which was purified by washing with methanol. The liquid-crystal transition temperature of the DHQ was 336° C. ##STR24##